Cas no 823795-61-5 (Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl-)
823795-61-5 structure
Product Name:Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl-
CAS No:823795-61-5
MF:C15H17ClN4
MW:288.775281667709
CID:693012
PubChem ID:59517831
Update Time:2025-04-19
Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl-
- 5-chloro-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine
- SCHEMBL12929756
- DTXSID00732298
- 823795-61-5
-
- Inchi: 1S/C15H17ClN4/c1-19-7-9-20(10-8-19)15-13(16)11-17-14(18-15)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3
- InChI Key: BBIDJOSOBFAJJT-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C2C=CC=CC=2)N=C1N1CCN(C)CC1
Computed Properties
- Exact Mass: 288.1141743g/mol
- Monoisotopic Mass: 288.1141743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 32.3Ų
Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
823795-61-5 (Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl-) Related Products
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- 16802-74-7(2,4-Quinazolinediamine,N2,N2,N4,N4-tetrakis(phenylmethyl)-)
- 114523-62-5(4-Pyrimidinamine,2-(4-methylphenyl)-)
- 131816-67-6(2-methyl-4-(piperazin-1-yl)pyrimidine)
- 126824-08-6(1H-Benzimidazole,2,2'-(1,3-phenylene)bis[5-(4-methyl-1-piperazinyl)- (9CI))
- 20980-17-0(4-Pyrimidinamine,N,N-dimethyl-2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-)
- 91717-22-5(2-Amino-4-piperidino-6-methylpyrimidine)
- 914347-48-1(2-(4-(6-amino-2-methylpyrimidin-4-yl)piperazin-1-yl)ethan-1-ol)
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